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Compound of Interest

Compound Name: 1,4-Dimethylcyclohexanol

Cat. No.: B1605839

Technical Guide: 1,4-Dimethylcyclohexanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4-Dimethylcyclohexanol,
including its chemical identity, physicochemical properties, and representative experimental
protocols for its synthesis and analysis.

Chemical Identity and Synonyms

CAS Number: 5402-28-8[1]
Synonyms:[1]

e 1.,4-dimetilciclohexanol

e 1,4-Dimethyl-1-cyclohexanol
e Cyclohexanol, 1,4-dimethyl-

 NSC 5100

Physicochemical Properties
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The quantitative data for 1,4-Dimethylcyclohexanol and its isomers are summarized in the

tables below. Data for the specific 1,4-isomer is supplemented with data from closely related

isomers where direct information is limited.

Table 1: General and Physical Properties

Property Value Reference

Molecular Formula CsH160

Molecular Weight 128.21 g/mol

Boiling Point -186.0 °C (estimated for 4,4- Be
isomer)

Melting Point 28 °C (for 4,4-isomer) [3]

Density 0.922 g/mL (for 4,4-isomer) [4]

Refractive Index 1.461 (for 4,4-isomer) [4]

Solubility in Water 11 g/Lat25°C

Table 2: Computed and Spectroscopic Data
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Property Value/Description Reference

XLogP3-AA 1.8

Topological Polar Surface Area  20.2 A2

Spectra available for isomers
1H NMR _ _ [5]
like 3,4-dimethylcyclohexanol.

Spectra available for
13C NMR ] ) [6]
dimethylcyclohexanol isomers.

Available for various
dimethylcyclohexanol isomers,

Mass Spectrum (GC-MS) _ o [6][7]
showing characteristic

fragmentation patterns.

Vapor phase and liquid film IR
IR Spectrum spectra are available for [6]

isomers.

Experimental Protocols
Synthesis of 1,4-Dimethylcyclohexanol via Grignard
Reaction

A common and effective method for the synthesis of 1,4-Dimethylcyclohexanol is the
Grignard reaction, which involves the nucleophilic addition of a methyl group to the carbonyl
carbon of 4-methylcyclohexanone. The Grignard reagent, methylmagnesium bromide, is
typically used for this purpose.

Reaction Scheme:

Materials:

» 4-Methylcyclohexanone

o Methylmagnesium bromide (e.g., 3.0 M solution in diethyl ether)

e Anhydrous diethyl ether or tetrahydrofuran (THF)
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e Saturated aqueous ammonium chloride solution

e Anhydrous magnesium sulfate

o Standard laboratory glassware for inert atmosphere reactions (three-necked round-bottom
flask, dropping funnel, condenser with drying tube, nitrogen inlet)

Procedure:

o Reaction Setup: A dry, three-necked round-bottom flask is assembled with a magnetic stirrer,
a dropping funnel, a reflux condenser fitted with a drying tube, and a nitrogen inlet. The
system is flushed with dry nitrogen to ensure an inert atmosphere.

o Reactant Addition: 4-Methylcyclohexanone (1.0 equivalent) is dissolved in anhydrous diethyl
ether and added to the reaction flask.

o Grignard Addition: The flask is cooled to 0 °C in an ice bath. The methylmagnesium bromide
solution (1.2 equivalents) is added dropwise from the dropping funnel over a period of 30
minutes, ensuring the internal temperature is maintained below 5 °C.

e Reaction: Once the addition is complete, the reaction mixture is allowed to warm to room
temperature and stirred for 2-4 hours. The reaction progress can be monitored by Thin Layer
Chromatography (TLC) to confirm the consumption of the starting ketone.

e Quenching: The reaction mixture is cooled back to 0 °C, and saturated aqueous ammonium
chloride solution is added slowly to quench the excess Grignard reagent and the magnesium
alkoxide intermediate.

o Extraction: The mixture is transferred to a separatory funnel. The aqueous layer is separated
and the organic layer is washed sequentially with water and brine.

e Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

« Purification: The crude product can be purified by column chromatography on silica gel (e.g.,
using a hexane/ethyl acetate gradient) or by distillation to yield pure 1,4-
Dimethylcyclohexanol.
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Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation, identification, and quantification of volatile
and semi-volatile organic compounds like 1,4-Dimethylcyclohexanol.

Instrumentation:
o Gas Chromatograph (GC) equipped with a mass selective detector (MSD)
» Capillary column suitable for alcohol analysis (e.g., DB-5MS or equivalent)

Procedure:

Sample Preparation: A dilute solution of the 1,4-Dimethylcyclohexanol sample is prepared
in a suitable solvent such as dichloromethane or ethyl acetate.

 Injection: A small volume (typically 1 pL) of the prepared sample is injected into the GC inlet,
which is heated to ensure rapid volatilization of the sample.

e Separation: The vaporized sample is carried by an inert carrier gas (e.g., helium) through the
capillary column. The temperature of the column is programmed to increase over time, which
allows for the separation of different components of the sample based on their boiling points
and interactions with the stationary phase of the column.

o Detection and Analysis: As the separated components exit the column, they enter the mass
spectrometer. The molecules are ionized (typically by electron ionization), and the resulting
fragments are separated based on their mass-to-charge ratio. The resulting mass spectrum
provides a molecular fingerprint that can be used to identify the compound by comparison
with a spectral library. The retention time from the gas chromatogram and the mass
spectrum together provide a high degree of confidence in the identification of 1,4-
Dimethylcyclohexanol.

Visualizations

The following diagrams illustrate the synthesis and analytical workflows for 1,4-
Dimethylcyclohexanol.
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Caption: Synthesis workflow for 1,4-Dimethylcyclohexanol via Grignard reaction.
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Caption: General analytical workflow for 1,4-Dimethylcyclohexanol using GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. guidechem.com [guidechem.com]
. 4,4-dimethyl cyclohexanol, 932-01-4 [thegoodscentscompany.com]
. 4,4-Dimethylcyclohexanol | CAS#:932-01-4 | Chemsrc [chemsrc.com]

. 3,4-DIMETHYLCYCLOHEXANOL(5715-23-1) 1H NMR spectrum [chemicalbook.com]

1
2
3
e 4. 4 4-dimethylcyclohexanol [stenutz.eu]
5
6. Dimethylcyclohexanol | C8BH160 | CID 164822 - PubChem [pubchem.ncbi.nim.nih.gov]
7

. Cyclohexanol, 2,4-dimethyl- [webbook.nist.gov]

¢ To cite this document: BenchChem. [1,4-Dimethylcyclohexanol CAS number and synonyms].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605839#1-4-dimethylcyclohexanol-cas-number-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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